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Compound of Interest

Compound Name: Diethylmercury

Cat. No.: B1204316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: Diethylmercury ((C₂H₅)₂Hg) is a highly toxic organomercury compound. It is a

colorless, flammable liquid with a slightly sweet odor.[1] Due to its extreme neurotoxicity and

ability to permeate many standard laboratory gloves, it requires specialized handling

procedures. This document provides a comprehensive overview of its physical and chemical

properties, details on experimental protocols for its synthesis and safe handling, and

visualizations of its toxicological pathway and safety workflows.

Physical Properties of Diethylmercury
Diethylmercury is a dense, colorless liquid.[1] A summary of its key physical properties is

presented in the table below.
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Property Value Reference

CAS Number 627-44-1 [2][3]

Molecular Formula C₄H₁₀Hg [1][2][3]

Molecular Weight 258.71 g/mol [1][2]

Appearance Colorless liquid [1]

Odor Slightly sweet [1]

Density 2.446 - 2.466 g/mL [1]

Melting Point -45 °C [1]

Boiling Point 156-157 °C [1]

Solubility in Water Insoluble [1][4]

Solubility in Organic Solvents

Soluble in diethyl ether,

ethanol, and other organic

solvents.[1][4]

Chemical Properties of Diethylmercury
Diethylmercury is a flammable liquid and a potent neurotoxin.[1] It is considerably less toxic

than dimethylmercury but can still cause permanent brain damage by crossing the blood-brain

barrier.[1]

Property Description Reference

Stability
Stable under normal

conditions.

Reactivity
Reacts with strong oxidizing

agents.
[5]

Decomposition

When heated to

decomposition, it emits toxic

fumes of mercury.

[6]
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Experimental Protocols
Synthesis of Diethylmercury
Warning: The synthesis of diethylmercury should only be performed by trained professionals

in a well-ventilated fume hood with appropriate personal protective equipment.

A common method for the synthesis of diethylmercury involves the reaction of

ethylmagnesium bromide with mercury(II) chloride.[1]

Materials:

Ethylmagnesium bromide (Grignard reagent)

Mercury(II) chloride

Anhydrous diethyl ether

Procedure:

A solution of ethylmagnesium bromide in anhydrous diethyl ether is prepared in a three-

necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer.

A solution of mercury(II) chloride in anhydrous diethyl ether is slowly added to the Grignard

reagent with constant stirring.

The reaction mixture is refluxed for a few hours to ensure the completion of the reaction.

After cooling, the reaction mixture is hydrolyzed with dilute acid to decompose the excess

Grignard reagent.

The ether layer is separated, washed with water, and dried over a suitable drying agent (e.g.,

anhydrous sodium sulfate).

The diethyl ether is removed by distillation, and the remaining diethylmercury is purified by

vacuum distillation.

Safe Handling and Personal Protective Equipment (PPE)
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Due to the high toxicity and permeability of diethylmercury, stringent safety measures are

mandatory. Standard laboratory gloves like latex and neoprene do not offer adequate

protection.[7][8]

Required PPE:

Gloves: Highly resistant laminate gloves (e.g., Silver Shield) worn under a pair of heavy-duty,

abrasion-resistant outer gloves.[8][9]

Eye Protection: Chemical safety goggles and a full-face shield.[8][10]

Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.[9]

[10]

Ventilation: All work with diethylmercury must be conducted in a certified chemical fume

hood.[8][9]

Visualizations
Experimental Workflow: Safe Handling of
Diethylmercury
The following diagram outlines the critical steps and precautions for handling diethylmercury
in a laboratory setting.
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Figure 1: Safe Handling Workflow for Diethylmercury
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Figure 2: Simplified Toxicological Pathway of Organomercurials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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